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Compound of Interest

Compound Name: UNC2881

Cat. No.: B15604290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo application of

UNC2881, a selective Mer Tyrosine Kinase (MerTK) inhibitor, in various mouse models. The

following sections detail the mechanism of action, pharmacokinetic profile, recommended

dosing regimens, and expected outcomes, along with detailed experimental protocols.

Mechanism of Action
UNC2881 is a potent and specific small molecule inhibitor of MerTK, a member of the TAM

(Tyro3, Axl, Mer) family of receptor tyrosine kinases.[1] MerTK is often overexpressed in

various cancers and plays a crucial role in promoting tumor cell survival, proliferation, and

immune evasion.[1] By inhibiting MerTK, UNC2881 disrupts these pro-tumorigenic signaling

pathways, leading to decreased tumor growth and metastasis.[1]

Signaling Pathway
The signaling pathway affected by UNC2881 is centered on the inhibition of MerTK. Upon

binding of its ligand, such as Gas6, MerTK dimerizes and autophosphorylates, initiating

downstream signaling cascades that promote cell survival and inhibit apoptosis. UNC2881
blocks this initial phosphorylation step, thereby inhibiting the entire downstream pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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